1-((1R,3s)-adamantan-1-yl)-3-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)urea

• IUPAC Name: 1-(1-adamantyl)-3-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]urea
• InChI: InChI=1S/C20H28N2O2S/c1-25-17-4-2-16(3-5-17)18(23)12-21-19(24)22-20-9-13-6-14(10-20)8-15(7-13)11-20/h2-5,13-15,18,23H,6-12H2,1H3,(H2,21,22,24)
• InChI Key: YBDULPPTGKTGOZ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C(CNC(=O)NC23CC4CC(C2)CC(C4)C3)O
• Molecular Formula: C20H28N2O2S
• Molecular Weight: 360.5 g/mol

Description

1-((1R,3s)-adamantan-1-yl)-3-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)urea is a synthetic compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in various studies.

Scientific Research Applications

Synthesis and Chemical Properties

Adamantane derivatives are known for their unique chemical structure, providing a framework for the development of compounds with significant biological and chemical properties. Research has focused on synthesizing various adamantane-containing ureas, exploring their synthesis methods, chemical properties, and potential applications. For instance, studies have reported the synthesis of 1,3-disubstituted ureas containing adamantane fragments, highlighting their potential as inhibitors for human soluble epoxide hydrolase (sEH), a target of interest for its role in various physiological processes (D'yachenko et al., 2019).

Antimicrobial and Anti-Proliferative Activities

Adamantane-based compounds have been evaluated for their antimicrobial and anti-proliferative activities. For example, novel adamantane-1-yl urea derivatives have demonstrated broad-spectrum antibacterial activities and significant anti-proliferative activity against human tumor cell lines. These findings suggest the potential of adamantane derivatives in developing new antimicrobial agents and cancer therapeutics (Al-Mutairi et al., 2019).

Inhibitory Activity and Pharmacokinetics

Further research into adamantane-containing urea derivatives has uncovered their role as potent inhibitors of sEH, with implications for treating inflammatory and cardiovascular diseases. The pharmacokinetic properties of these inhibitors have been optimized, showcasing improved oral bioavailability and metabolic stability, making them promising candidates for further development (Hwang et al., 2007).

Molecular Docking and Structural Analysis

Adamantane derivatives have also been subjected to molecular docking and structural analysis studies to understand their interactions with biological targets. These investigations provide insights into the molecular basis of the compounds' activities and guide the design of more effective therapeutic agents (Al-Wahaibi et al., 2018).